Cas no 1365272-41-8 (4-bromo-2-(dimethylamino)benzonitrile)

• Product Name: 4-bromo-2-(dimethylamino)benzonitrile
• CAS No: 1365272-41-8
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD21609720
• CID: 2771802
• PubChem ID: 70699782
• Update Time: 2025-11-02

4-bromo-2-(dimethylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(dimethylamino)benzonitrile
• SCHEMBL21741566
• BS-20751
• 1365272-41-8
• Benzonitrile, 4-bromo-2-(dimethylamino)-
• CS-0211237
• SB77156
• DTXSID40742896
• MFCD21609720

• MDL： MFCD21609720
• Inchi： 1S/C9H9BrN2/c1-12(2)9-5-8(10)4-3-7(9)6-11/h3-5H,1-2H3
• InChI Key： PCXINOFREHRZRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 223.99500
• Monoisotopic Mass: 223.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 2.38678

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-bromo-2-(dimethylamino)benzonitrile

4-Bromo-2-(dimethylamino)benzonitrile (CAS No. 1365272-41-8): A Versatile Intermediate in Organic Synthesis

4-Bromo-2-(dimethylamino)benzonitrile (CAS No. 1365272-41-8) is a highly valuable organic intermediate with a wide range of applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its bromine-substituted benzonitrile core and dimethylamino functional group, has gained significant attention in recent years due to its unique reactivity and versatility in synthetic chemistry.

The molecular structure of 4-bromo-2-(dimethylamino)benzonitrile combines three important functional elements: an electron-withdrawing cyano group, an electron-donating dimethylamino group, and a reactive bromine substituent. This combination creates a molecule with interesting electronic properties that make it particularly useful in cross-coupling reactions, which are among the most searched topics in modern organic chemistry.

Recent trends in chemical research show growing interest in nitrile-containing compounds like 4-bromo-2-(dimethylamino)benzonitrile, as they serve as precursors for various heterocyclic systems. Many researchers are actively searching for information about brominated aromatic nitriles and their applications in drug discovery, reflecting the compound's importance in current medicinal chemistry projects.

In pharmaceutical applications, 4-bromo-2-(dimethylamino)benzonitrile serves as a key building block for the synthesis of potential drug candidates. Its structure is particularly valuable for creating molecules with CNS activity, a hot topic in neuropharmacology research. The compound's ability to participate in Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions makes it a favorite among medicinal chemists developing new therapeutic agents.

The agrochemical industry also benefits from derivatives of 4-bromo-2-(dimethylamino)benzonitrile, where it's used to develop novel pesticides and herbicides. With increasing global focus on sustainable agriculture, researchers are exploring how this compound can contribute to more efficient and environmentally friendly crop protection solutions.

Material scientists have discovered applications for 4-bromo-2-(dimethylamino)benzonitrile in the development of organic electronic materials. Its molecular structure shows potential for creating new types of organic semiconductors, a field that has seen exponential growth due to demand for flexible electronics and OLED technologies.

From a synthetic chemistry perspective, 4-bromo-2-(dimethylamino)benzonitrile offers multiple reactive sites for further functionalization. The bromine atom at the 4-position is particularly reactive in palladium-catalyzed cross-coupling reactions, while the nitrile group can be transformed into various other functional groups, including carboxylic acids, amides, and tetrazoles.

Recent publications in major chemistry journals highlight innovative uses of 4-bromo-2-(dimethylamino)benzonitrile in click chemistry applications and metal-organic framework synthesis. These cutting-edge applications align with current research trends toward green chemistry and sustainable synthesis methods.

The compound's stability and relatively simple handling requirements make it attractive for both academic and industrial laboratories. Unlike some highly reactive intermediates, 4-bromo-2-(dimethylamino)benzonitrile can be stored under standard conditions, contributing to its popularity as a research chemical.

Quality control of 4-bromo-2-(dimethylamino)benzonitrile typically involves HPLC analysis and NMR spectroscopy, with purity standards often exceeding 98% for research applications. These analytical methods are frequently searched by quality control professionals working with similar compounds.

As research into functionalized benzonitriles continues to expand, 4-bromo-2-(dimethylamino)benzonitrile remains at the forefront due to its balanced electronic properties and synthetic versatility. Its applications in developing new kinase inhibitors and GPCR modulators demonstrate its ongoing relevance in drug discovery programs worldwide.

The global market for 4-bromo-2-(dimethylamino)benzonitrile has shown steady growth, driven by increasing demand from pharmaceutical and material science sectors. Suppliers often highlight its availability in various quantities, from milligram-scale for research to kilogram quantities for industrial applications.

Future research directions for 4-bromo-2-(dimethylamino)benzonitrile derivatives may include exploration of their photophysical properties and potential applications in bioimaging or photosensitizers. These emerging applications align with current scientific interests in theranostics and photodynamic therapy.

In conclusion, 4-bromo-2-(dimethylamino)benzonitrile (CAS No. 1365272-41-8) represents a multifaceted chemical building block with significant potential across multiple scientific disciplines. Its unique combination of functional groups ensures its continued importance in organic synthesis and materials development for years to come.